Methylthioadenosine sulfoxide
Methylthioadenosine sulfoxide
5'-deoxy-5'-(methylsulfinyl)adenosine is a member of the class of adenosines obtained by replacement of the 5'-hydroxy group of adenosine by a methylsulfinyl group. It has a role as a Camellia sinensis metabolite and a human urinary metabolite. It is a member of adenosines and a sulfoxide.
Brand Name:
Vulcanchem
CAS No.:
3387-65-3
VCID:
VC21097684
InChI:
InChI=1S/C11H15N5O4S/c1-21(19)2-5-7(17)8(18)11(20-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H2,12,13,14)/t5-,7-,8-,11-,21?/m1/s1
SMILES:
CS(=O)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Molecular Formula:
C11H15N5O4S
Molecular Weight:
313.34 g/mol
Methylthioadenosine sulfoxide
CAS No.: 3387-65-3
Cat. No.: VC21097684
Molecular Formula: C11H15N5O4S
Molecular Weight: 313.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5'-deoxy-5'-(methylsulfinyl)adenosine is a member of the class of adenosines obtained by replacement of the 5'-hydroxy group of adenosine by a methylsulfinyl group. It has a role as a Camellia sinensis metabolite and a human urinary metabolite. It is a member of adenosines and a sulfoxide. |
|---|---|
| CAS No. | 3387-65-3 |
| Molecular Formula | C11H15N5O4S |
| Molecular Weight | 313.34 g/mol |
| IUPAC Name | (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(methylsulfinylmethyl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C11H15N5O4S/c1-21(19)2-5-7(17)8(18)11(20-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H2,12,13,14)/t5-,7-,8-,11-,21?/m1/s1 |
| Standard InChI Key | WXOJULRVRHWMGT-JLQSGANNSA-N |
| Isomeric SMILES | CS(=O)C[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O |
| SMILES | CS(=O)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O |
| Canonical SMILES | CS(=O)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O |
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